Cas no 5659-67-6 (ethyl [3-(carbamoyloxy)propyl]carbamate (non-preferred name))
5659-67-6 structure
Product Name:ethyl [3-(carbamoyloxy)propyl]carbamate (non-preferred name)
CAS No:5659-67-6
MF:C7H14N2O4
MW:190.197062015533
CID:1599375
Update Time:2022-09-23
ethyl [3-(carbamoyloxy)propyl]carbamate (non-preferred name) Chemical and Physical Properties
Names and Identifiers
-
- ethyl [3-(carbamoyloxy)propyl]carbamate (non-preferred name)
- ethyl N-(3-carbamoyloxypropyl)carbamate
- Carbamic acid, (3-hydroxypropyl)-, ethyl ester, carbamate (7CI,8CI)
-
- Inchi: 1S/C7H14N2O4/c1-2-12-7(11)9-4-3-5-13-6(8)10/h2-5H2,1H3,(H2,8,10)(H,9,11)
- InChI Key: CWQLEXDJESBAJM-UHFFFAOYSA-N
- SMILES: C(OCC)(=O)NCCCOC(=O)N
Computed Properties
- Exact Mass: 190.095
- Monoisotopic Mass: 190.095
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 7
- Complexity: 172
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 90.6A^2
Experimental Properties
- Density: 1.163
- Boiling Point: 389.6°C at 760 mmHg
- Flash Point: 189.4°C
- Refractive Index: 1.464
ethyl [3-(carbamoyloxy)propyl]carbamate (non-preferred name) Related Literature
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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